Cas no 496804-74-1 (3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide)

3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is a heterocyclic compound featuring a thienopyridine core with a carboxamide substituent. Its structure incorporates a 2,6-dichlorophenyl group, enhancing its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and methyl functional groups offers reactive sites for further derivatization, making it valuable for the development of biologically active molecules. This compound exhibits stability under standard conditions and demonstrates compatibility with a range of synthetic transformations. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the design of kinase inhibitors or other targeted therapeutics.
3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide structure
496804-74-1 structure
Product Name:3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
CAS No:496804-74-1
MF:C15H11Cl2N3OS
MW:352.238339662552
CID:5717768
PubChem ID:1086236
Update Time:2025-06-11

3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Oprea1_094667
    • AKOS003598153
    • 3-amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
    • Oprea1_809173
    • 496804-74-1
    • SS-0699
    • 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
    • Inchi: 1S/C15H11Cl2N3OS/c1-7-5-6-8-11(18)13(22-15(8)19-7)14(21)20-12-9(16)3-2-4-10(12)17/h2-6H,18H2,1H3,(H,20,21)
    • InChI Key: LPYZVTJNMMOTAW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1NC(C1=C(C2=CC=C(C)N=C2S1)N)=O)Cl

Computed Properties

  • Exact Mass: 350.9999885g/mol
  • Monoisotopic Mass: 350.9999885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 96.2Ų

3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616176-1mg
3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
496804-74-1 98%
1mg
¥436.00 2024-05-11

3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide Related Literature

Additional information on 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

Research Brief on 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide (CAS: 496804-74-1)

3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide (CAS: 496804-74-1) is a thienopyridine derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of small molecules that exhibit promising biological activities, particularly in the fields of oncology and inflammation. The unique structural features of this molecule, including the thienopyridine core and the dichlorophenyl carboxamide moiety, contribute to its ability to interact with specific biological targets, making it a subject of extensive research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide. One of the key findings is its role as a potent inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. In particular, this compound has shown inhibitory activity against certain tyrosine kinases that are often dysregulated in cancer. Preclinical studies have demonstrated its efficacy in reducing tumor growth in various cancer models, including breast and lung cancer, suggesting its potential as a targeted therapy.

In addition to its anticancer properties, 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide has also been investigated for its anti-inflammatory effects. Research indicates that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions it as a versatile candidate for drug development, particularly in diseases where these pathways are interconnected.

The synthesis and optimization of 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. Ongoing research is exploring formulation strategies, such as nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic efficacy.

In conclusion, 3-Amino-N-(2,6-dichlorophenyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide (CAS: 496804-74-1) represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique structural and functional properties, combined with recent advancements in its synthesis and mechanistic understanding, highlight its potential as a valuable addition to the pharmaceutical pipeline. Future research should focus on addressing the remaining challenges to accelerate its transition from the bench to the bedside.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd